Cas no 94160-09-5 (Benzenediazonium,4-dodecyl-3-sulfo-, inner salt)

• Product Name: Benzenediazonium,4-dodecyl-3-sulfo-, inner salt
• CAS No: 94160-09-5
• MF: C₁₈H₂₈N₂O₃S
• MW: 352.491523742676
• CID: 809654
• PubChem ID: 3023885
• Update Time: 2025-04-19

Benzenediazonium,4-dodecyl-3-sulfo-, inner salt Chemical and Physical Properties

Names and Identifiers

• Benzenediazonium,4-dodecyl-3-sulfo-, inner salt
• 4-dodecyl-3-sulphonatobenzenediazonium
• 5-diazonio-2-dodecylbenzenesulfonate
• EINECS 303-291-5
• UNII-3QWY2Z4B69
• DTXSID70240890
• 3QWY2Z4B69
• 94160-09-5
• 4-DODECYL-3-SULFONATOBENZENEDIAZONIUM
• NS00065585

• Inchi： 1S/C18H28N2O3S/c1-2-3-4-5-6-7-8-9-10-11-12-16-13-14-17(20-19)15-18(16)24(21,22)23/h13-15H,2-12H2,1H3
• InChI Key： UVAVRRTWWLTJOO-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1CCCCCCCCCCCC)[N+]#N)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 352.182063
• Monoisotopic Mass: 352.182063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.7
• XLogP3: 7.5

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C